Cas no 19887-30-0 (N-(ethoxycarbonyl)leucine)
N-(ethoxycarbonyl)leucine structure
Product Name:N-(ethoxycarbonyl)leucine
CAS No:19887-30-0
MF:C9H17NO4
MW:203.23558306694
CID:908588
PubChem ID:231407
Update Time:2025-04-19
N-(ethoxycarbonyl)leucine Chemical and Physical Properties
Names and Identifiers
-
- N-(ethoxycarbonyl)leucine
- 2-[(ethoxycarbonyl)amino]-4-methylpentanoic acid
- 2-(ethoxycarbonylamino)-4-methylpentanoic acid
- SCHEMBL9830039
- AKOS017269911
- DTXSID10282719
- NSC27585
- NSC-27585
- AKOS000163362
- 19887-30-0
-
- Inchi: 1S/C9H17NO4/c1-4-14-9(13)10-7(8(11)12)5-6(2)3/h6-7H,4-5H2,1-3H3,(H,10,13)(H,11,12)
- InChI Key: WJYLMMNPQWEDQG-UHFFFAOYSA-N
- SMILES: OC(C(CC(C)C)NC(=O)OCC)=O
Computed Properties
- Exact Mass: 203.11581
- Monoisotopic Mass: 203.116
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 6
- Complexity: 203
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 75.6Ų
Experimental Properties
- Density: 1.099
- Boiling Point: 341.5°C at 760 mmHg
- Flash Point: 160.3°C
- Refractive Index: 1.459
- PSA: 75.63
N-(ethoxycarbonyl)leucine Related Literature
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
-
Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
-
Eunkyung Choi,Minjoo Ryu,Haeri Lee,Ok-Sang Jung Dalton Trans., 2017,46, 4595-4601
19887-30-0 (N-(ethoxycarbonyl)leucine) Related Products
- 2419-94-5(N-Boc-L-glutamic acid)
- 53308-95-5(Boc-Nva-OH)
- 13139-16-7(Boc-L-Ile-OH)
- 106719-44-2(Boc-D-Lys-OH)
- 109183-71-3((S)-2-((tert-Butoxycarbonyl)amino)-2-cyclohexylacetic acid)
- 109183-72-4((S)-2-((Tert-Butoxycarbonyl)amino)-2-cyclopentylacetic acid)
- 16937-99-8((tert-Butoxycarbonyl)-D-leucine)
- 13139-15-6(Boc-L-Leu-OH)
- 70491-05-3(Boc-D-Chg-OH)
- 13734-28-6(Boc-Lys-OH)
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